Sodium arsenate heptahydrate

• CAS No.: 7778-43-0
• Product Name: Sodium arsenate heptahydrate
• Molecular Formula: AsHNa2O4; HNa2AsO4; Na2HAsO4; AsHNa2O4
• Molecular Weight: 185.907 g/mol
• IUPAC Name: disodium;hydron;arsorate
• Standard InChI: InChI=1S/AsH3O4.2Na/c2-1(3,4)5;;/h(H3,2,3,4,5);;/q;2*+1/p-2
• Standard InChIKey: IHZDYHDJAVUIBH-UHFFFAOYSA-L
• SMILES: [H+].[O-][As](=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: [H+].[O-][As](=O)([O-])[O-].[Na+].[Na+]
• Colorform: Powder; Clear colorless crystals
• Density: 1.87; 1.87 g/cm³
• Melting Point: 57 °C when rapidly heated
• Physical Description: COLOURLESS-TO-WHITE CRYSTALS OR POWDER.
• Description: Disodium hydrogenarsenate is an inorganic sodium salt composed from sodium cations and arsenate dianions in a 2:1 ratio. It has a role as a poison. It contains an arsenate(2-).
• Related CAS: 7631-89-2 (Parent)
• Shelf Life: EFFLORESCES IN WARM AIR /SODIUM ARSENATE HEPTAHYDRATE/
• Solubility: Very sol in water; slightly sol in alcohol; Insoluble in ether; Solubility in water, g/100ml at 15 °C: 61 (good)
• Synonyms: arsenic acid (H3AsO4), sodium salt (1:3); disodium arsenate; disodium arsenate heptahydrate; monosodium arsenate; Na2HAsO4.7H2O; sodium arsenate; sodium arsenate, dibasic; sodium diarsenate; sodium O-arsenate; sodium orthoarsenate; Terro Ant Killer; tetrasodium diarsenate; trisodium arsenate; trisodium arsenate anhydrous
• PubChem Compound: 20516635
• Last Modified: Nov 11 2021